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Compound of Interest

6-(Bromomethyl)naphthalen-2-
Compound Name:
amine

cat. No.: B11873838

This document provides comprehensive, step-by-step guidance for the safe and compliant
disposal of 6-(Bromomethyl)naphthalen-2-amine, a chemical that requires careful handling
due to its hazardous properties. Adherence to these procedures is critical to ensure the safety
of laboratory personnel and to maintain environmental compliance.

Essential Safety and Hazard Information

6-(Bromomethyl)naphthalen-2-amine is classified as a hazardous substance. Itis a
brominated aromatic amine that is harmful if swallowed, inhaled, or comes into contact with
skin.[1][2] The compound is known to cause skin irritation, serious eye irritation, and may lead
to respiratory irritation.[2] Due to its chemical structure, it must be treated as a halogenated
organic waste.[3][4]

Key Hazards:

Acute Toxicity: Harmful if swallowed or inhaled.[2]

Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[2]

Respiratory Irritant: May cause respiratory irritation.[2]

Incompatibilities: Avoid contact with strong oxidizing agents, acids, and bases.[5][6]
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Hazard Classification Summary

The following table summarizes the quantitative hazard data associated with 6-

(Bromomethyl)naphthalen-2-amine, based on its GHS classifications.

Hazard Class Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o

irritation[2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[2]

Standard Operating Procedure for Disposal

The fundamental principle for disposing of 6-(Bromomethyl)naphthalen-2-amine and

materials contaminated with it is to collect them as halogenated organic waste.[3][4][7] Never

dispose of this chemical down the drain or in regular trash.[3][8]

Step 1: Wear Appropriate Personal Protective

Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the following PPE:

dust or vapors.[1][9]

Gloves: Chemical-resistant gloves (e.g., nitrile).[1]

Eye Protection: Safety goggles or a face shield.[1]

Lab Coat: To protect skin and clothing.[1]

Respiratory Protection: Use only within a certified chemical fume hood to avoid inhalation of
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Step 2: Prepare the Designhated Waste Container

o Select the Correct Container: Use a dedicated, leak-proof container clearly labeled
"Halogenated Organic Waste".[3][10] The container must be compatible with the chemical;
glass or high-density polyethylene (HDPE) is generally suitable.[7][10]

e Labeling: The label must include the words "Hazardous Waste," the full chemical name "6-
(Bromomethyl)naphthalen-2-amine," and a list of any other constituents in the waste.[11]
Affix the appropriate hazard pictograms (e.g., harmful/irritant).

Step 3: Waste Collection and Segregation

Proper segregation is crucial to prevent dangerous chemical reactions.[10][12]
e Solid Waste:

o Carefully sweep or scoop the solid 6-(Bromomethyl)naphthalen-2-amine. For fine
powders, you may mix with an inert material like sand or vermiculite to prevent dust from
becoming airborne.[1]

o Place the solid waste directly into the designated "Halogenated Organic Waste" container.
[13]

o Contaminated materials such as weighing paper, gloves, and paper towels must also be
placed in this container.

¢ Liquid Waste (Solutions):

o If the chemical is in a solvent, ensure the waste container is designated for halogenated
organic liquids. Do not mix with non-halogenated solvent waste.[3][14]

o Carefully pour the solution into the waste container inside a chemical fume hood.

o Keep the container closed except when adding waste.[14] Do not overfill; leave at least
10% of the volume as headspace.[10]

e Segregation Rules:
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o DO NOT mix with acids, bases, or strong oxidizing agents.[4][12]

o DO NOT mix with non-halogenated organic waste streams (e.g., acetone, ethanol,
hexane).[3][14]

Step 4: Decontamination of Empty Containers

An "empty" container that held this chemical is still considered hazardous waste until properly
decontaminated.[8][14]

Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., methanol or
acetone).

Collect Rinsate: The solvent rinsate is now considered halogenated organic waste.[14]
Collect all three rinses and place them into the "Halogenated Organic Waste" container.

Final Disposal of Container: Once triple-rinsed, deface the original label on the container and
dispose of it as regular non-hazardous laboratory glass or plastic, in accordance with your
institution's policy.[8]

Step 5: Storage and Final Disposal

Temporary Storage: Store the sealed and labeled hazardous waste container in a designated
Satellite Accumulation Area (SAA).[12] This area must be secure, well-ventilated, and have
secondary containment to catch any potential leaks.[8]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste. Do not store full waste containers
for more than a few days.[12]

Emergency Spill Procedures

In the event of a small spill, follow these steps:

Evacuate and Alert: Alert personnel in the immediate area.

Secure the Area: If the material is flammable, turn off all ignition sources.[4] Ensure the area
is well-ventilated, preferably by working within a fume hood.[9]
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o Contain the Spill: Use an inert absorbent material like vermiculite or sand to cover and
contain the spill.[1][13]

o Collect Waste: Carefully sweep or scoop the absorbed material into the designated
"Halogenated Organic Waste" container.[9]

o Decontaminate: Clean the spill area with a suitable solvent and paper towels. Dispose of all
cleaning materials as halogenated organic waste.

e Report: Report the incident to your laboratory supervisor and EHS office.

For large spills, evacuate the area immediately and contact your institution's emergency
response team.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-
(Bromomethyl)naphthalen-2-amine and associated materials.
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Disposal Workflow for 6-(Bromomethyl)naphthalen-2-amine
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6-(Bromomethyl)naphthalen-2-amine
or contaminated material

IStep 1

Safety Preparation

Wear Required PPE:
Gloves, Goggles, Lab Coat
Work in Fume Hood

[Step 2

Waste Collectign & Segregation

Solid, Liquid, or
Contaminated Item?

Original Container [Solid/Contaminated Item
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Empty Container:
Triple-rinse with solvent.

Liquid Waste:

Solid Waste:
Place in 'Halogenated Pour into 'Halogenated
Organic Waste' container. Organic Waste' container.

N

Collect rinsate into
'Halogenated Organic Waste'
container.

v

Deface label and dispose
of rinsed container as
non-hazardous trash.

Seal and label container.
Store in Satellite
Accumulation Area (SAA).

tep 3

Contact EHS for
Hazardous Waste Pickup.

Click to download full resolution via product page

Caption: Disposal workflow for 6-(Bromomethyl)naphthalen-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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